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Compound of Interest

Compound Name: 2-(2-Pentenyl)furan

Cat. No.: B1593840 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-(2-Pentenyl)furan (CAS Number:

82550-42-3) is publicly available. The following safety and handling information is synthesized

from the SDS of the closely related compound, 2-(n-Pentyl)furan, and the known hazards of the

furan chemical class. It is imperative that this chemical be handled with extreme caution by

trained professionals in a well-equipped laboratory setting.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for researchers, scientists, and drug

development professionals working with 2-(2-Pentenyl)furan.

Hazard Identification and Classification
Based on data for 2-(n-Pentyl)furan, 2-(2-Pentenyl)furan is anticipated to be a flammable

liquid and may be harmful if swallowed.[1][2] Furans as a class of compounds can also cause

skin, eye, and respiratory tract irritation.[3] Some furans are suspected of causing genetic

defects and may cause cancer.[4]

Anticipated GHS Classification:
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Hazard Class Hazard Category

Flammable Liquids Category 3

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2 (potential)

Serious Eye Damage/Eye Irritation Category 2A (potential)

Carcinogenicity Category 2 (potential)

Specific Target Organ Toxicity May cause respiratory irritation

Signal Word: Warning[1][2]

Anticipated Hazard Statements:

Flammable liquid and vapor.[1][2]

Harmful if swallowed.[1][2]

May cause skin irritation.

May cause serious eye irritation.

May cause respiratory irritation.

Suspected of causing cancer.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling 2-(2-Pentenyl)furan to minimize

exposure.
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Protection Type Recommended Equipment

Eye and Face Protection Chemical safety goggles and a face shield.

Skin Protection

- Gloves: Nitrile or butyl rubber gloves. Inspect

for tears or holes before each use. - Lab Coat: A

flame-retardant lab coat is recommended.[5] -

Clothing: Long pants and closed-toe shoes are

mandatory.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood. If the concentration of

vapors may exceed exposure limits, a NIOSH-

approved respirator with an organic vapor

cartridge is necessary.

Operational Plan: Safe Handling Protocol
Adherence to a strict, step-by-step protocol is essential for the safe handling of 2-(2-
Pentenyl)furan.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[5]
Verify that a safety shower and eyewash station are readily accessible.
Remove all potential ignition sources from the work area, including open flames, hot plates,
and spark-producing equipment.[5][6]
Have an appropriate fire extinguisher (e.g., dry chemical, CO2) readily available.[5]
Assemble all necessary equipment and reagents before starting the experiment.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.
Don chemical safety goggles and a face shield.
Wear appropriate chemical-resistant gloves.

3. Handling the Chemical:

Conduct all manipulations of 2-(2-Pentenyl)furan inside the chemical fume hood.
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When transferring the liquid, do so slowly and carefully to avoid splashing. For larger
quantities, ensure containers are bonded and grounded to prevent static discharge.[6]
Keep containers of 2-(2-Pentenyl)furan tightly closed when not in use.[5]

4. Post-Handling Procedures:

Decontaminate all surfaces and equipment that may have come into contact with the
chemical.
Properly dispose of all contaminated materials (see Disposal Plan below).
Remove PPE in the correct order to avoid cross-contamination.
Wash hands thoroughly with soap and water after handling the chemical.

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[1]

Spill

Evacuate the area. Remove all ignition sources.

Ventilate the area. Wearing appropriate PPE,

contain the spill using an inert absorbent

material (e.g., vermiculite, sand). Collect the

absorbed material into a sealed container for

hazardous waste disposal.

Fire
Use a dry chemical, CO2, or alcohol-resistant

foam fire extinguisher.[7] Do not use a water jet.

Disposal Plan
All waste containing 2-(2-Pentenyl)furan must be treated as hazardous waste and disposed of

in accordance with institutional, local, and national regulations.[1][8][9]

1. Waste Collection:

Collect all liquid waste containing 2-(2-Pentenyl)furan in a designated, properly labeled, and
sealed hazardous waste container.
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Solid waste, such as contaminated gloves, paper towels, and pipette tips, should be
collected in a separate, clearly labeled hazardous waste bag or container.[8]

2. Labeling and Storage:

Label all waste containers with "Hazardous Waste" and a full list of the chemical contents.[9]
Store waste containers in a designated satellite accumulation area that is secure and away
from incompatible materials.[10]
Ensure waste containers are kept closed except when adding waste.[8]

3. Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.[9]
Do not dispose of any 2-(2-Pentenyl)furan waste down the drain or in the regular trash.[9]

Visual Workflow for Safe Handling
Caption: Workflow for the safe handling of 2-(2-Pentenyl)furan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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